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An In-depth Technical Guide on the Physical Properties of 2-Fluoro-4-
(methoxycarbonyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-(methoxycarbonyl)phenylboronic acid is a valuable building block in organic
synthesis, particularly in the development of novel pharmaceutical compounds. Its utility in
Suzuki-Miyaura coupling reactions makes it a key intermediate for creating complex molecules
with potential therapeutic applications. This document provides a comprehensive overview of
its physical properties, supported by experimental data and protocols.

Physical and Chemical Properties

The physical and chemical characteristics of 2-Fluoro-4-(methoxycarbonyl)phenylboronic
acid are summarized in the table below. These properties are crucial for its handling, storage,
and application in synthetic chemistry.
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Property Value

Molecular Formula C8HB8BFO4

Molecular Weight 197.96 g/mol

Appearance White to off-white powder or crystalline solid
Melting Point 165-171 °C

Purity =98%

Solubilit Soluble in methanol, ethanol, and dimethyl
olubili
Y sulfoxide (DMSO). Sparingly soluble in water.

Experimental Protocols

The determination of the physical properties listed above follows standard laboratory
procedures. Below are detailed methodologies for key experiments.

Determination of Melting Point

Apparatus:

Melting point apparatus (e.g., Stuart SMP30)

Capillary tubes

Spatula

Mortar and pestle

Procedure:

e Asmall sample of 2-Fluoro-4-(methoxycarbonyl)phenylboronic acid is finely ground using
a mortar and pestle.

e The powdered sample is packed into a capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
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e The sample is heated at a rate of 10 °C/min initially, and then the rate is reduced to 1-2
°C/min as the melting point is approached.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range.

Determination of Solubility

Apparatus:

Vials

Magnetic stirrer and stir bars

Analytical balance

Volumetric flasks

Procedure:

A known amount of 2-Fluoro-4-(methoxycarbonyl)phenylboronic acid (e.g., 10 mg) is
added to a vial containing a specific volume of solvent (e.g., 1 mL of methanol).

e The mixture is stirred vigorously at room temperature for a set period (e.g., 1 hour).
e The solution is visually inspected for any undissolved solid.

« If the solid dissolves completely, more solute is added incrementally until saturation is
reached.

e The solubility is expressed in terms of concentration (e.g., mg/mL or mol/L).

Synthetic Workflow

The synthesis of 2-Fluoro-4-(methoxycarbonyl)phenylboronic acid typically involves the
lithiation of a fluorinated aromatic compound followed by reaction with a borate ester. A
representative workflow is illustrated below.
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Synthesis Workflow for 2-Fluoro-4-(methoxycarbonyl)phenylboronic acid

Methyl 3-fluoro-4-bromobenzoate

Lithiation with n-BulLi

in THF at -78 °C

Reaction with
Triisopropyl borate

Aqueous Workup

(e.g., with HCI)

2-Fluoro-4-(methoxycarbonyl)phenylboronic acid

Click to download full resolution via product page

Caption: A generalized synthetic pathway for 2-Fluoro-4-(methoxycarbonyl)phenylboronic
acid.

Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.
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e Avoid contact with skin and eyes.

Storage:

o Store in a tightly sealed container in a cool, dry place.
o Keep away from moisture and oxidizing agents.

 Recommended storage temperature is 2-8 °C.

 To cite this document: BenchChem. [physical properties of 2-Fluoro-4-
(methoxycarbonyl)phenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326306#physical-properties-of-2-fluoro-4-

methoxycarbonyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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